Cas no 2172281-09-1 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenyl-N-(propan-2-yl)formamido}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenyl-N-(propan-2-yl)formamido}acetic acid
• CAS No: 2172281-09-1
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6172798
• PubChem ID: 165540861
• Update Time: 2025-05-21

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenyl-N-(propan-2-yl)formamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenyl-N-(propan-2-yl)formamido}acetic acid
• EN300-1508932
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylphenyl]-N-(propan-2-yl)formamido}acetic acid
• 2172281-09-1

• Inchi： 1S/C28H28N2O5/c1-17(2)30(15-26(31)32)27(33)23-14-18(3)12-13-25(23)29-28(34)35-16-24-21-10-6-4-8-19(21)20-9-5-7-11-22(20)24/h4-14,17,24H,15-16H2,1-3H3,(H,29,34)(H,31,32)
• InChI Key： AGNFJLVYIAAYFI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C)=CC=1C(N(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenyl-N-(propan-2-yl)formamido}acetic acid

Research Brief on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenyl-N-(propan-2-yl)formamido}acetic acid (CAS: 2172281-09-1)

The compound 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenyl-N-(propan-2-yl)formamido}acetic acid (CAS: 2172281-09-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and isopropyl formamide moiety, is primarily utilized in peptide synthesis and drug development. Its unique structural features make it a valuable intermediate for the construction of complex bioactive molecules, particularly in the context of targeted drug delivery and proteomics.

Recent studies have focused on the synthetic applications and pharmacological potential of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key building block in the synthesis of peptide-based therapeutics, emphasizing its stability and compatibility with solid-phase peptide synthesis (SPPS) protocols. The Fmoc group, in particular, has been instrumental in facilitating the stepwise assembly of peptides, while the isopropyl formamide moiety contributes to enhanced solubility and bioavailability of the resulting compounds.

In addition to its synthetic utility, preliminary in vitro studies have suggested that derivatives of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenyl-N-(propan-2-yl)formamido}acetic acid exhibit promising bioactivity. Research conducted at the University of Cambridge demonstrated that these derivatives can modulate protein-protein interactions (PPIs) involved in oncogenic pathways, making them potential candidates for cancer therapy. The compound's ability to selectively bind to specific protein domains has also been explored in the context of neurodegenerative diseases, with early-stage results indicating neuroprotective effects.

From a methodological perspective, advancements in analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have enabled more precise characterization of this compound and its derivatives. A 2024 study published in Analytical Chemistry detailed a novel HPLC-MS protocol for quantifying trace impurities in batches of 2172281-09-1, ensuring higher purity standards for pharmaceutical applications. This development is particularly relevant given the increasing regulatory scrutiny on the quality of synthetic intermediates used in drug manufacturing.

Despite these promising findings, challenges remain in scaling up the production of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenyl-N-(propan-2-yl)formamido}acetic acid while maintaining cost-effectiveness. Recent patents filed by major pharmaceutical companies suggest ongoing efforts to optimize its synthetic route, with a focus on greener chemistry principles and reduced reliance on hazardous reagents. Furthermore, the compound's pharmacokinetic properties, including its metabolic stability and tissue distribution, warrant further investigation to fully assess its therapeutic potential.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenyl-N-(propan-2-yl)formamido}acetic acid represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its dual role as a synthetic intermediate and a bioactive molecule underscores its importance in chemical biology research. Future studies should aim to elucidate its mechanism of action in greater detail and explore its applicability across a broader range of therapeutic areas.